Cas no 66161-52-2 ((Z)-octadec-9-enyl docosanoate)

• Product Name: (Z)-octadec-9-enyl docosanoate
• CAS No: 66161-52-2
• Molecular Formula: C₄₀H₇₈O₂
• Molecular Weight: 591.04612
• CID: 963385
• PubChem ID: 6437101

(Z)-octadec-9-enyl docosanoate Properties

Names and Identifiers

• (Z)-octadec-9-enyl docosanoate
• [(Z)-octadec-9-enyl] docosanoate
• (9Z)-octadec-9-en-1-yl docosanoate
• Docosanoic acid, (9Z)-9-octadecen-1-yl ester
• Docosanoic acid, (9Z)-9-octadecenyl ester
• Oleyl behenate
• 9Z-octadecenyl docosanoate
• 3CNO1063QQ
• SCHEMBL150251
• (9Z)-9-Octadecen-1-yl docosanoate
• 66161-52-2
• (Z)-octadec-9-en-1-yl docosanoate
• Q27257038
• NS00055062
• CHEBI:165697
• UNII-3CNO1063QQ
• EINECS 266-186-2
• AOXNDJKHXBKZBT-ZZEZOPTASA-N
• WE(18:1(9Z)/22:0)
• DTXSID30886798
• LMFA07010173

• InChIKey： AOXNDJKHXBKZBT-ZZEZOPTASA-N
• Inchi： InChI=1S/C40H78O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(41)42-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-39H2,1-2H3/b20-18-
• SMILES： CCCCCCCCCCCCCCCCCCCCCC(=O)OCCCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 590.60054
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 37
• Monoisotopic Mass: 590.60018173g/mol
• Heavy Atom Count: 42
• Complexity: 526
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 18.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters